Cas no 1341950-76-2 (methyl 3-(3-amino-2-oxo-1-pyridyl)propanoate)

• Product Name: methyl 3-(3-amino-2-oxo-1-pyridyl)propanoate
• CAS No: 1341950-76-2
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5099613
• PubChem ID: 63949718
• Update Time: 2026-03-03

methyl 3-(3-amino-2-oxo-1-pyridyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridinepropanoic acid, 3-amino-2-oxo-, methyl ester
• Methyl 3-(3-amino-2-oxopyridin-1(2h)-yl)propanoate
• methyl 3-(3-amino-2-oxo-1-pyridyl)propanoate

• Inchi： 1S/C9H12N2O3/c1-14-8(12)4-6-11-5-2-3-7(10)9(11)13/h2-3,5H,4,6,10H2,1H3
• InChI Key： GISQXXZMNCMFCP-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCC(OC)=O)C=CC=C1N

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl 3-(3-amino-2-oxo-1-pyridyl)propanoate

Methyl 3-(3-Amino-2-oxo-1-pyridyl)propanoate (CAS No. 1341950-76-2): An Overview

Methyl 3-(3-amino-2-oxo-1-pyridyl)propanoate (CAS No. 1341950-76-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyridine and possesses unique structural and functional properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular structure of methyl 3-(3-amino-2-oxo-1-pyridyl)propanoate consists of a pyridine ring with an amino and keto group attached to the same carbon atom, forming a 2-oxopyridine moiety. The presence of the methyl ester group on the propyl chain further enhances its chemical versatility and reactivity. This combination of functional groups imparts the compound with a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

Recent studies have highlighted the potential of methyl 3-(3-amino-2-oxo-1-pyridyl)propanoate in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that methyl 3-(3-amino-2-oxo-1-pyridyl)propanoate could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, methyl 3-(3-amino-2-oxo-1-pyridyl)propanoate has shown significant analgesic activity. Research conducted at the University of California, San Francisco, revealed that this compound effectively reduces pain sensitivity in animal models of chronic pain. The mechanism underlying this effect is believed to involve the modulation of nociceptive pathways in the central nervous system. These findings open up new avenues for the development of non-opioid analgesics, which are urgently needed to address the growing opioid crisis.

The neuroprotective potential of methyl 3-(3-amino-2-oxo-1-pyridyl)propanoate has also been explored in several studies. A study published in the journal Neuropharmacology reported that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. This neuroprotective effect makes methyl 3-(3-amino-2-oxo-1-pyridyl)propanoate a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of methyl 3-(3-amino-2-oxo-1-pyridyl)propanoate involves several well-established chemical reactions. One common synthetic route involves the condensation of pyridine with an appropriate amino acid derivative followed by esterification with methanol. The purity and yield of the final product can be optimized by carefully controlling reaction conditions such as temperature, solvent, and catalyst choice.

In terms of safety and regulatory compliance, methyl 3-(3-amino-2-oxo-1-pyridyl)propanoate is generally considered safe for use in laboratory settings when proper handling protocols are followed. However, as with any chemical compound, it is essential to adhere to standard safety guidelines to minimize potential risks. Researchers should consult relevant safety data sheets (SDS) and follow best practices for handling and disposal.

The future prospects for methyl 3-(3-amino-2-oxo-1-pyridyl)propanoate are promising. Ongoing clinical trials are evaluating its efficacy and safety in human subjects, with preliminary results showing encouraging outcomes. Additionally, efforts are underway to develop novel formulations and delivery systems to enhance its therapeutic potential.

In conclusion, methyl 3-(3-amino-2-oxo-1-pyridyl)propanoate (CAS No. 1341950-76-2) is a versatile compound with a wide range of biological activities. Its anti-inflammatory, analgesic, and neuroprotective properties make it a valuable candidate for drug discovery and development. As research in this area continues to advance, it is likely that new applications and therapeutic uses for this compound will be discovered, further solidifying its importance in the field of medicinal chemistry.